Cas no 2388522-00-5 ((3E)-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-yl acetate)

• Product Name: (3E)-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-yl acetate
• CAS No: 2388522-00-5
• MF: C₁₃H₂₃BO₄
• MW: 254.130324602127
• CID: 5559980
• PubChem ID: 165996702
• Update Time: 2023-07-07

(3E)-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• EN300-37396134
• (3E)-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-yl acetate
• 2388522-00-5

• Inchi： 1S/C13H23BO4/c1-10(7-8-16-11(2)15)9-14-17-12(3,4)13(5,6)18-14/h9H,7-8H2,1-6H3/b10-9+
• InChI Key： VOKSJMLJXVYDMP-MDZDMXLPSA-N
• SMILES： O1B(/C=C(\C)/CCOC(C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 254.1689394g/mol
• Monoisotopic Mass: 254.1689394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų